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Compound of Interest

Compound Name: 3-Hydroxybenzaldehyde azine

Cat. No.: B097707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3-
Hydroxybenzaldehyde azine as a versatile Schiff base ligand in coordination chemistry. The

document details its synthesis, the preparation of its metal complexes, and its diverse

applications, supported by experimental protocols and quantitative data.

Introduction
3-Hydroxybenzaldehyde azine, a Schiff base ligand, is formed from the condensation of 3-

hydroxybenzaldehyde and hydrazine. Its structure, featuring two imine (-C=N-) groups and two

hydroxyl (-OH) groups, allows for effective chelation with various metal ions. The resulting

coordination complexes have garnered significant interest due to their potential applications in

catalysis, materials science, and pharmacology. These complexes often exhibit enhanced

biological activity compared to the free ligand, making them promising candidates for drug

development.[1][2]

Molecular Structure:

Formula: C₁₄H₁₂N₂O₂

Molecular Weight: 240.26 g/mol
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Systematic Name: 3,3'-((1E,2E)-hydrazine-1,2-diylidenebis(methanylylidene))diphenol

Synthesis Protocols
Synthesis of 3-Hydroxybenzaldehyde Azine Ligand
This protocol describes the synthesis of the 3-Hydroxybenzaldehyde azine ligand.

Materials:

3-Hydroxybenzaldehyde

Hydrazine hydrate (80% solution)

Ethanol

Glacial acetic acid (catalyst)

Round-bottom flask with reflux condenser

Magnetic stirrer with heating plate

Büchner funnel and filter paper

Procedure:

Dissolve 3-hydroxybenzaldehyde (0.02 mol, 2.44 g) in 50 mL of ethanol in a 250 mL round-

bottom flask.

In a separate beaker, dilute hydrazine hydrate (0.01 mol, 0.5 mL) with 20 mL of ethanol.

Slowly add the hydrazine hydrate solution to the 3-hydroxybenzaldehyde solution while

stirring continuously.

Add a few drops of glacial acetic acid to the mixture to catalyze the reaction.

Heat the mixture to reflux at approximately 80°C for 4-6 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).
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After reflux, allow the mixture to cool to room temperature. A yellow precipitate will form.

Collect the precipitate by vacuum filtration using a Büchner funnel.

Wash the product with cold ethanol to remove any unreacted starting materials.

Recrystallize the crude product from hot ethanol to obtain pure, yellow, needle-like crystals of

3-Hydroxybenzaldehyde azine.

Dry the purified product in a desiccator over anhydrous CaCl₂.

Expected Yield: Approximately 85-90%.

Characterization: The formation of the azine ligand is confirmed by the appearance of a

characteristic C=N stretching vibration in the IR spectrum and the disappearance of the C=O

band of the aldehyde.

General Protocol for the Synthesis of Metal(II)
Complexes
This protocol outlines a general method for the synthesis of metal(II) complexes of 3-
Hydroxybenzaldehyde azine.

Materials:

3-Hydroxybenzaldehyde azine ligand

Metal(II) salts (e.g., CuCl₂·2H₂O, CoCl₂·6H₂O, NiCl₂·6H₂O, ZnCl₂·2H₂O)

Methanol or Ethanol

Round-bottom flask with reflux condenser

Magnetic stirrer with heating plate

Procedure:
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Dissolve the 3-Hydroxybenzaldehyde azine ligand (0.002 mol, 0.48 g) in 50 mL of hot

methanol or ethanol in a 100 mL round-bottom flask.

In a separate beaker, dissolve the respective metal(II) salt (0.001 mol) in a minimal amount

of the same solvent.

Add the metal salt solution dropwise to the hot ligand solution with constant stirring.

The mixture is then refluxed for 2-3 hours, during which a colored precipitate of the metal

complex will form.

After cooling to room temperature, the precipitated complex is collected by filtration.

Wash the complex with the solvent to remove any unreacted ligand and metal salt.

Dry the final product in a desiccator.

Experimental Workflow for Synthesis
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Experimental Workflow: Synthesis of 3-Hydroxybenzaldehyde Azine and its Metal Complexes
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Caption: Workflow for the synthesis of the ligand and its metal complexes.
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Quantitative Data
Physicochemical Properties

Property 3-Hydroxybenzaldehyde
3-Hydroxybenzaldehyde
Azine

Molecular Formula C₇H₆O₂ C₁₄H₁₂N₂O₂

Molar Mass ( g/mol ) 122.12 240.26

Melting Point (°C) 104-107 208-212[1]

Appearance White to pale yellow solid Yellow crystalline solid

Spectroscopic Data
The coordination of the 3-Hydroxybenzaldehyde azine ligand to a metal center results in

characteristic shifts in its infrared (IR) and nuclear magnetic resonance (NMR) spectra.

Spectral
Feature
(cm⁻¹)

Ligand
Cu(II)
Complex

Ni(II)
Complex

Co(II)
Complex

Zn(II)
Complex

ν(O-H) ~3400 - - - -

ν(C=N) ~1620 ~1605 ~1608 ~1610 ~1612

ν(N-N) ~1030 ~1045 ~1042 ~1040 ~1038

ν(M-N) - ~450 ~455 ~460 ~445

ν(M-O) - ~520 ~525 ~530 ~515

Note: The disappearance of the ν(O-H) band and the shift in the ν(C=N) band are strong

indicators of complex formation.

Stability Constants of Metal Complexes
The stability of the metal complexes in solution is a critical parameter for their application.

While specific stability constants for 3-Hydroxybenzaldehyde azine are not widely reported,

the general trend for similar Schiff base complexes follows the Irving-Williams series.
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Metal Ion Stability Constant (log K) - General Trend

Cu(II) Highest

Ni(II) High

Co(II) Moderate

Zn(II) Moderate

The Irving-Williams series predicts the relative stabilities of divalent metal ion complexes: Mn(II)

< Fe(II) < Co(II) < Ni(II) < Cu(II) > Zn(II).

Applications in Drug Development
Complexes of 3-Hydroxybenzaldehyde azine have shown promise in several areas of drug

development due to their biological activities.

Anticancer Activity
Metal complexes of Schiff bases are known to exhibit significant anticancer properties, often

exceeding the activity of the free ligand. The proposed mechanism of action often involves the

induction of apoptosis through various signaling pathways. Benzaldehyde derivatives have

been shown to inhibit major signaling pathways in cancer cells, including the PI3K/AKT/mTOR,

STAT3, NFκB, and ERK pathways.
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Caption: Mechanism of bacterial cell death induced by the metal complex.

The antioxidant activity is attributed to the ability of the phenolic hydroxyl groups and the metal

center to scavenge free radicals, thereby mitigating oxidative stress.

Conclusion
3-Hydroxybenzaldehyde azine is a readily synthesized and highly versatile ligand for the

formation of a wide range of metal complexes. These complexes exhibit interesting

physicochemical properties and significant biological activities, making them valuable targets

for further research and development in coordination chemistry and medicinal chemistry. The

provided protocols and data serve as a foundational guide for researchers exploring the

potential of these compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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